N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide
• InChI: InChI=1S/C17H18FNO2/c1-11-4-7-15(10-12(11)2)19-17(20)13(3)21-16-8-5-14(18)6-9-16/h4-10,13H,1-3H3,(H,19,20)
• InChI Key: KUGCLVZWDHWHNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)OC2=CC=C(C=C2)F)C
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide, commonly known as F 13640, is a chemical compound that is widely used in scientific research. It is a selective agonist of the G protein-coupled receptor 40 (GPR40), which is primarily expressed in pancreatic β-cells. This compound has gained significant attention in recent years due to its potential therapeutic applications in the treatment of type 2 diabetes.

Scientific Research Applications

Glucocorticoid Receptor Modulation

A study explored a series of 2,2-dimethyl-3,3-diphenyl-propanamides, including N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide, as novel glucocorticoid receptor modulators. These compounds displayed agonist activity in GR-mediated transrepression assays and reduced activity in GR-mediated transactivation assays. They showed potential anti-inflammatory activity with fewer side effects compared to prednisolone, suggesting their use in inflammation-related research (Yang et al., 2010).

Antidepressant Potential

Another research on N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, a related compound, identified its potential as an antidepressant with reduced side effects. This study highlighted the significance of structural variations in influencing the antidepressant efficacy of similar compounds (Bailey et al., 1985).

Anthelmintic Activity

Research on 4-fluoro-2-alkylphenols, closely related to N-(3,4-dimethylphenyl)-2-(4-fluorophenoxy)propanamide, demonstrated significant ascaricidal activity. This study provides insights into the potential use of similar fluorine-substituted phenols in anthelmintic applications (Dunker, 1950).

Structural Studies in Weakly Polar Solvents

A study on lithium phenolates, including derivatives of 4-fluoro-2-alkylphenols, investigated the structural factors controlling their aggregation in weakly polar, aprotic solvents. This research is crucial for understanding the behavior of such compounds in different solvent environments, which can be applicable in various chemical syntheses (Jackman & Smith, 1988).

Metabolic Profiling in Rats

S-1, a compound in the same series, was studied for its pharmacokinetics and metabolism in rats. Understanding the metabolic profile of such compounds is essential for their development as therapeutic agents (Wu et al., 2006).

Analytical Characterization Techniques

Research on the characterization of phenols as their 2,4-dinitrophenyl ethers, including fluorine-substituted phenols, provides insights into the analytical techniques suitable for such compounds. This is vital for their identification and quantification in various research contexts (Lehmann, 1971).